Cas no 442886-94-4 (1H-Pyrazole,3-(1-methylethyl)-5-propyl-)

1H-Pyrazole,3-(1-methylethyl)-5-propyl- structure
442886-94-4 structure
Product Name:1H-Pyrazole,3-(1-methylethyl)-5-propyl-
CAS No:442886-94-4
MF:C9H16N2
MW:152.236742019653
CID:327415
Update Time:2022-09-22

1H-Pyrazole,3-(1-methylethyl)-5-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole,3-(1-methylethyl)-5-propyl-
    • 1H-Pyrazole,3-(1-methylethyl)-5-propyl-(9CI)
    • 3-propan-2-yl-5-propyl-1H-pyrazole
    • Inchi: 1S/C9H16N2/c1-4-5-8-6-9(7(2)3)11-10-8/h6-7H,4-5H2,1-3H3,(H,10,11)
    • InChI Key: GYAWDICGIDXLDJ-UHFFFAOYSA-N
    • SMILES: N1C(CCC)=CC(C(C)C)=N1

Computed Properties

  • Exact Mass: 152.131
  • Monoisotopic Mass: 152.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7A^2

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